Cas no 1518277-38-7 (3-Methoxy-pyridazine-4-carboxylic acid)

• Product Name: 3-Methoxy-pyridazine-4-carboxylic acid
• CAS No: 1518277-38-7
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD23923826
• CID: 5151383
• Update Time: 2025-10-31

3-Methoxy-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-pyridazine-4-carboxylic acid

• MDL： MFCD23923826
• Inchi： 1S/C6H6N2O3/c1-11-5-4(6(9)10)2-3-7-8-5/h2-3H,1H3,(H,9,10)
• InChI Key： DTZCQRAHVFOABE-UHFFFAOYSA-N
• SMILES： C1(OC)=NN=CC=C1C(O)=O

Additional information on 3-Methoxy-pyridazine-4-carboxylic acid

3-Methoxy-pyridazine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1518277-38-7, commonly referred to as 3-Methoxy-pyridazine-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridazine, a heterocyclic aromatic compound with two nitrogen atoms in its six-membered ring. The presence of a methoxy group (-OCH₃) at the 3-position and a carboxylic acid group (-COOH) at the 4-position introduces unique electronic and structural properties that make it a valuable compound for various applications.

Pyridazine derivatives have been extensively studied due to their potential in drug design, particularly in the development of anticancer agents. Recent studies have highlighted the ability of 3-Methoxy-pyridazine-4-carboxylic acid to inhibit specific enzymes associated with cancer cell proliferation. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against human topoisomerase IIα, an enzyme crucial for DNA replication and repair in cancer cells. This finding underscores its potential as a lead molecule for anti-cancer drug development.

Beyond its pharmacological applications, 3-Methoxy-pyridazine-4-carboxylic acid has also shown promise in the realm of materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metal-organic frameworks (MOFs). A study in *Chemistry of Materials* revealed that this compound can serve as a versatile ligand for constructing MOFs with high surface area and porosity, making them ideal candidates for gas storage and catalysis applications.

The synthesis of 3-Methoxy-pyridazine-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes. For example, researchers have successfully utilized microwave-assisted synthesis to enhance reaction efficiency and reduce environmental impact. This approach not only simplifies the synthesis process but also improves the overall yield of the compound.

In terms of physical properties, 3-Methoxy-pyridazine-4-carboxylic acid is characterized by its high melting point (~280°C) and moderate solubility in polar solvents such as water and methanol. Its UV-vis spectrum exhibits strong absorption bands in the visible region, which is attributed to the conjugated π-system within the pyridazine ring. These properties make it suitable for applications in optoelectronics and sensors.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of 3-Methoxy-pyridazine-4-carboxylic acid. Density functional theory (DFT) calculations have revealed that the methoxy group significantly alters the electron distribution within the molecule, enhancing its nucleophilicity and reactivity towards electrophilic species. This understanding has paved the way for novel synthetic strategies and functionalization approaches.

In conclusion, 3-Methoxy-pyridazine-4-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule for future innovations in medicine, materials science, and beyond.